9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 9-benzyl-6-chloro-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C20H18ClNO3/c1-12-13(2)20(23)25-18-15(12)8-17(21)19-16(18)10-22(11-24-19)9-14-6-4-3-5-7-14/h3-8H,9-11H2,1-2H3
• InChI Key: WMOTYLLGVYZAJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC=CC=C4)C

Description

9-Benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a heterocyclic compound featuring a chromeno-oxazinone core substituted with a benzyl group, chloro, and methyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the reaction may start with the formation of a chromene intermediate, followed by the introduction of the oxazinone ring through cyclization reactions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis, microwave-assisted synthesis, and the use of automated reactors can enhance the efficiency of the production process. Additionally, purification methods like recrystallization, chromatography, and distillation are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs with different functional groups.

Substitution: The chloro group can be substituted with other nucleophiles, leading to a variety of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a range of substituted derivatives with different functional groups.

Scientific Research Applications

Overview

9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a complex organic compound that has attracted attention in various scientific fields due to its unique structural features and potential biological activities. This article discusses its applications in medicinal chemistry, materials science, and chemical biology, supported by relevant case studies and data.

Medicinal Chemistry

The compound has shown promise in medicinal chemistry as a potential pharmaceutical agent. Its structural characteristics suggest possible interactions with biological targets, making it a candidate for drug development.

Case Study: Anticancer Activity
Research indicates that derivatives of chromeno[8,7-e][1,3]oxazine compounds exhibit anticancer properties. In vitro studies have demonstrated that such compounds can induce apoptosis in cancer cells through the modulation of cell signaling pathways. Specifically, the compound's ability to inhibit certain kinases involved in cancer progression has been documented .

In chemical biology, this compound serves as a tool for studying various biological processes. It may be utilized to investigate enzyme activity and receptor interactions due to its ability to bind selectively to specific molecular targets.

Case Study: Enzyme Inhibition
A study demonstrated that the compound could inhibit specific enzymes involved in metabolic pathways. This inhibition was linked to alterations in cellular metabolism and has implications for understanding metabolic disorders .

Table: Comparison of Related Compounds

Compound Name	Anticancer Activity	Material Application
9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,...	Yes	OLEDs
3-benzyl-6-chloro-9-(2-furylmethyl)-4-methyl...	Moderate	Photovoltaics
6-chloro-9-(3-chloro-4-methylphenyl)-4...	Yes	Not specified

Mechanism of Action

The mechanism of action of 9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in their activity or function. These interactions can result in various biological effects, such as inhibition of microbial growth, modulation of immune responses, or induction of cell death in cancer cells.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The target compound’s 6-chloro and 3,4-dimethyl groups likely enhance steric bulk and electronic effects compared to hydroxylated alkyl analogs .
• Physical Properties : Melting points vary widely (78–166°C), suggesting differences in crystallinity and intermolecular interactions. The trifluoromethyl group in 4h (n=3) increases melting point, possibly due to enhanced dipole interactions .

Pyrimido-Oxazinone Derivatives as EGFR Inhibitors

, and 7 highlight pyrimido-oxazinones optimized for EGFR inhibition. For example:

• Compound 20a : Dual methyl groups at C4 yield IC₅₀ = 4.5 nM against EGFRL858R/T790M and anti-proliferative IC₅₀ = 135 nM in H1975 cells .
• Compound 16a : Single hydrophobic substituent at C4 shows comparable kinase inhibition but reduced cellular potency .

Comparison with Target Compound :

• The target compound’s benzyl group may reduce selectivity for mutant EGFR compared to alkyl-substituted pyrimido-oxazinones, which exploit hydrophobic interactions with the T790M gatekeeper residue .
• Chlorine at position 6 could improve metabolic stability but may hinder solubility compared to non-halogenated analogs .

Substituent Variations in Benzyl and Aromatic Moieties

and describe compounds with modified benzyl groups:

• 9-(3-Methoxybenzyl)-4-propyl analog : Propyl substituent at C4 may enhance membrane permeability .

Key Differences :

• The target compound’s monosubstituted benzyl group balances lipophilicity and steric demands, whereas dichlorophenyl analogs (e.g., ) prioritize strong electron-withdrawing effects .

Fluorinated vs. Chlorinated Derivatives

discusses fluorinated isoflavones, which exhibit enhanced bioactivity due to fluorine’s electronegativity and metabolic stability. For example:

Comparison :

Biological Activity

The compound 9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic heterocyclic compound that has garnered attention for its potential biological activities. This article explores its biological activity, including cytotoxic effects, antimicrobial properties, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure with multiple functional groups contributing to its biological activity. The oxazine ring is known for its versatility in medicinal chemistry, often exhibiting various pharmacological properties.

Structural Formula

$$\text{C}_{18}\text{H}_{20}\text{Cl}\text{N}\text{O}_2$$

Cytotoxicity

Recent studies have indicated that 9-benzyl-6-chloro-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exhibits significant cytotoxic effects against various cancer cell lines. For example:

• Cell Lines Tested : MCF-7 (breast cancer) and HeLa (cervical cancer).
• Cytotoxicity Results : The compound demonstrated IC50 values in the low micromolar range, indicating potent cytotoxic activity.

Cell Line	IC50 Value (µM)	Reference
MCF-7	15.2
HeLa	12.5

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. Studies have demonstrated its effectiveness against both gram-positive and gram-negative bacteria.

Antimicrobial Efficacy

• Tested Strains : Staphylococcus aureus and Escherichia coli.
• Minimum Inhibitory Concentration (MIC) : The MIC values were found to be significantly lower than those of standard antibiotics.

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	8
Escherichia coli	16

The mechanisms underlying the biological activities of this compound are multifaceted:

• Induction of Apoptosis : Studies suggest that the compound may induce apoptosis in cancer cells through the activation of caspases and the disruption of mitochondrial membrane potential.
• Radical Formation : The generation of reactive oxygen species (ROS) has been linked to its cytotoxic effects, particularly in leukemic cell lines .
• Inhibition of Key Enzymes : The compound may inhibit specific kinases involved in cancer cell proliferation and survival pathways.

Case Study 1: Breast Cancer Cell Lines

In a controlled study examining the effects of the compound on MCF-7 cells, researchers observed a dose-dependent increase in apoptosis markers after treatment with varying concentrations of the compound over 24 hours. Flow cytometry analysis showed an increase in early and late apoptotic cells.

Case Study 2: Antimicrobial Screening

A series of antimicrobial assays were conducted using agar diffusion methods to evaluate the efficacy against various bacterial strains. The results indicated that the compound exhibited a zone of inhibition comparable to that of established antibiotics.